Cas no 16588-72-0 (4-Nitro-3-(trifluoromethyl)phenyl isocyanate)

• Product Name: 4-Nitro-3-(trifluoromethyl)phenyl isocyanate
• CAS No: 16588-72-0
• MF: C₈H₃F₃N₂O₃
• MW: 232.116232156754
• CID: 2781121
• PubChem ID: 15342561
• Update Time: 2025-04-21

4-Nitro-3-(trifluoromethyl)phenyl isocyanate Chemical and Physical Properties

Names and Identifiers

• DTXSID20571762
• DB-184992
• NS00134166
• 4-Nitro-3-(trifluoromethyl)phenylisocyanate
• J64U0NU37E
• SCHEMBL332231
• 4-Isocyanato-1-nitro-2-(trifluoromethyl)benzene
• Benzene, 4-isocyanato-1-nitro-2-(trifluoromethyl)-
• 3-trifluoromethyl-4-nitrophenyl isocyanate
• 4-isocyanato-1-nitro-2-trifluoromethyl-benzene
• 16588-72-0
• 4-nitro-3-(trifluoromethyl)phenyl isocyanate
• UNII-J64U0NU37E
• 4-nitro-3-trifluoromethylphenyl isocyanate
• 4-Nitro-3-(trifluoromethyl)phenyl isocyanate

• Inchi： 1S/C8H3F3N2O3/c9-8(10,11)6-3-5(12-4-14)1-2-7(6)13(15)16/h1-3H
• InChI Key： YCZPVAWKLUWQBP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1[N+](=O)[O-])N=C=O)(F)F

Computed Properties

• Exact Mass: 232.00957645Da
• Monoisotopic Mass: 232.00957645Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.3Ų